1-ethanesulfonyl-1H-pyrazol-3-ylamine

• Molecular Formula: C5H9N3O2S
• Molecular Weight: 175.21 g/mol
• IUPAC Name: 1-ethylsulfonylpyrazol-3-amine
• InChI: InChI=1S/C5H9N3O2S/c1-2-11(9,10)8-4-3-5(6)7-8/h3-4H,2H2,1H3,(H2,6,7)
• InChI Key: IGQIFKPSMDDIIA-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1C=CC(=N1)N

Description

1-ethanesulfonyl-1H-pyrazol-3-ylamine is a useful research compound. Its molecular formula is C5H9N3O2S and its molecular weight is 175.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethanesulfonyl-3-nitro-1H-pyrazole (139 mg, 0.68 mmol) was dissolved in ethyl acetate (3 mL) and methanol (3 mL) was added. Palladium, 10 wt. % on carbon, wet (˜50 mg) was added to the mixture. The vial was charged with hydrogen gas (via balloon) and the mixture was stirred for 16 h at 25° C. The mixture was passed through a plug of celite and concentrated in vacuo followed by purification by flash column chromatography (Merck silica gel 60, 40-63 μm; 25% ethyl acetate/hexanes to 90% ethyl acetate/hexanes) afforded 1-ethanesulfonyl-1H-pyrazol-3-ylamine (88 mg, 74%) as a faintly yellow wax: ESI-LRMS m/e calcd for C5H9N3O2S [M+] 175.04, found 176.3 [M+H+], 351.2 [2M+H+].